![molecular formula C16H20ClNO B1383693 {2-[3-(Benzyloxy)phenyl]ethyl}(methyl)amine hydrochloride CAS No. 2060052-72-2](/img/structure/B1383693.png)
{2-[3-(Benzyloxy)phenyl]ethyl}(methyl)amine hydrochloride
Overview
Description
“{2-[3-(Benzyloxy)phenyl]ethyl}(methyl)amine hydrochloride” is a chemical compound with the CAS Number: 2060052-72-2 . It has a molecular weight of 277.79 . The IUPAC name for this compound is 2-(3-(benzyloxy)phenyl)-N-methylethan-1-amine hydrochloride .
Molecular Structure Analysis
The InChI code for “{2-[3-(Benzyloxy)phenyl]ethyl}(methyl)amine hydrochloride” is 1S/C16H19NO.ClH/c1-17-11-10-14-8-5-9-16 (12-14)18-13-15-6-3-2-4-7-15;/h2-9,12,17H,10-11,13H2,1H3;1H . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“{2-[3-(Benzyloxy)phenyl]ethyl}(methyl)amine hydrochloride” has a molecular weight of 277.79 .Scientific Research Applications
Neurotransmitter Research
This compound is structurally related to phenethylamines, a class of compounds with various roles in neurotransmitter regulation . It can be used to study the synthesis, release, and reuptake of neurotransmitters like dopamine and serotonin. This research has implications for understanding neurological disorders and developing treatments.
Pharmacological Studies
As a benzylphenethylamine derivative, this chemical serves as a valuable tool in pharmacological research to explore receptor binding profiles . It helps in identifying the agonistic or antagonistic effects on different receptors, which is crucial for drug development.
Chemical Synthesis
This compound can act as an intermediate in the synthesis of more complex molecules . Its benzyloxy group offers a protective functionality that can be removed after the synthesis, making it a versatile reagent in organic chemistry.
Material Science
In material science, the compound’s structural properties may be utilized to modify surface characteristics of materials . This can lead to the development of new materials with specific desired properties, such as increased durability or altered electrical conductivity.
Analytical Chemistry
In analytical chemistry, it can be used as a standard or reference compound in chromatography and mass spectrometry . This aids in the identification and quantification of similar compounds within complex mixtures.
Biochemical Research
The compound can be employed in biochemical assays to investigate enzyme-substrate interactions . It may act as a substrate or inhibitor for enzymes that are part of the phenethylamine metabolism, providing insights into metabolic pathways.
Safety And Hazards
properties
IUPAC Name |
N-methyl-2-(3-phenylmethoxyphenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO.ClH/c1-17-11-10-14-8-5-9-16(12-14)18-13-15-6-3-2-4-7-15;/h2-9,12,17H,10-11,13H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNWPWVHOKVCWOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC1=CC(=CC=C1)OCC2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{2-[3-(Benzyloxy)phenyl]ethyl}(methyl)amine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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